Cas no 1058497-12-3 (1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-(3-methylphenyl)ethan-1-one)

• Product Name: 1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-(3-methylphenyl)ethan-1-one
• CAS No: 1058497-12-3
• MF: C₁₈H₂₁N₇O
• MW: 351.405642271042
• CID: 5833696
• PubChem ID: 25793653
• Update Time: 2025-05-24

1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-(3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-(3-methylphenyl)ethan-1-one
• AKOS024494203
• F5062-0103
• 1058497-12-3
• 2-(3-methylphenyl)-1-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone
• 1-(4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(m-tolyl)ethanone

• Inchi： 1S/C18H21N7O/c1-13-4-3-5-14(10-13)11-15(26)24-6-8-25(9-7-24)18-16-17(19-12-20-18)23(2)22-21-16/h3-5,10,12H,6-9,11H2,1-2H3
• InChI Key： VXWBCIOCWPVKJF-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C)C=1)N1CCN(C2C3=C(N=CN=2)N(C)N=N3)CC1

Computed Properties

• Exact Mass: 351.18075832g/mol
• Monoisotopic Mass: 351.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80Ų

Additional information on 1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-(3-methylphenyl)ethan-1-one

1-(4-{3-Methyl-3H-[1,2,3]Triazolo[4,5-d]Pyrimidin-7-Yl}Piperazin-1-Yl)-2-(3-Methylphenyl)Ethan-1-One: A Comprehensive Overview

The compound with CAS No. 1058497-12-3, commonly referred to as 1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-(3-methylphenyl)ethan-1-one, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to a class of heterocyclic compounds that have been extensively studied for their role in various biological processes. The triazolo[4,5-d]pyrimidine core and the piperazine ring are key structural motifs that contribute to its pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for preclinical studies. The incorporation of a methyl group on the triazolo[4,5-d]pyrimidine ring and the piperazine moiety introduces steric and electronic effects that are critical for its interaction with biological targets.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that CAS No. 1058497-12-3 exhibits potent inhibitory activity against several kinases, particularly those involved in mitogen-activated protein kinase (MAPK) pathways. This suggests its potential as a therapeutic agent in treating conditions characterized by excessive kinase activity.

In addition to its kinase inhibitory properties, this compound has also shown anti-inflammatory effects in experimental models. The methylphenyl group within its structure contributes to its lipophilicity, which enhances its ability to penetrate biological membranes and interact with intracellular targets. This property is particularly advantageous for developing drugs that target intracellular pathogens or diseases involving intracellular signaling cascades.

Recent research has also explored the potential of this compound as a modulator of ion channels. Ion channels are integral to various physiological processes, and their dysregulation is associated with conditions such as epilepsy and cardiovascular diseases. Studies conducted using electrophysiological techniques have revealed that CAS No. 1058497-12-3 can modulate voltage-gated sodium channels, offering a novel avenue for treating neurological disorders.

The development of this compound has been further supported by computational studies that predict its pharmacokinetic properties. Molecular docking simulations have provided insights into its binding affinity with various protein targets, while pharmacokinetic modeling has estimated its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for guiding preclinical trials and optimizing drug delivery systems.

Despite its promising potential, further research is required to fully elucidate the mechanisms underlying its biological activities. Ongoing studies are focusing on identifying off-target effects and assessing its toxicity profile using advanced in vitro and in vivo models. Additionally, efforts are being made to optimize its bioavailability through chemical modifications and formulation strategies.

In conclusion, CAS No. 1058497-12-3, or 1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-y l)-2-(3-methylphenyl)ethan-one, represents a significant advancement in medicinal chemistry with diverse therapeutic applications. Its unique structural features and promising preclinical results position it as a candidate for further development in treating various diseases. As research progresses, this compound holds the potential to contribute significantly to the pipeline of innovative therapeutic agents.